Cas no 1187830-75-6 (3-(2-Methylimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride)

• Product Name: 3-(2-Methylimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride
• CAS No: 1187830-75-6
• MF: C₉H₁₁ClN₂O₂S
• MW: 246.713839769363
• MDL: MFCD11109475
• CID: 1025750
• Update Time: 2025-06-25

3-(2-Methylimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride
• 2-methyl-Imidazo[2,1-b]thiazole-6-propanoic acid hydrochloride
• 3-(2-Methylimidazo[2,1-b]thiazol-6-yl)propanoic acid HCl
• AK-77867
• ANW-48540
• CTK8B5377
• MolPort-020-003-912
• RP09383
• SC2661
• 3-(2-Methylimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride

• MDL： MFCD11109475
• Inchi： 1S/C9H10N2O2S.ClH/c1-6-4-11-5-7(2-3-8(12)13)10-9(11)14-6;/h4-5H,2-3H2,1H3,(H,12,13);1H
• InChI Key： QKSIMVFVOOKUQC-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CN2C=C(CCC(=O)O)N=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Color/Form: White to Yellow Solid

3-(2-Methylimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(2-Methylimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride

Introduction to 3-(2-Methylimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride (CAS No. 1187830-75-6)

3-(2-Methylimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride, identified by its CAS number 1187830-75-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazothiazole class, a heterocyclic structure known for its diverse biological activities. The presence of both imidazole and thiazole rings in its molecular framework imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery.

The molecular structure of 3-(2-Methylimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride consists of a propanoic acid moiety linked to a substituted imidazothiazole ring. The methyl group at the 2-position of the imidazothiazole ring enhances its reactivity and binding affinity, which is crucial for designing molecules with targeted biological effects. The hydrochloride salt form improves the solubility and stability of the compound, facilitating its use in various experimental and industrial applications.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazothiazole derivatives. These compounds have shown promise in multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of functional groups in 3-(2-Methylimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its ability to interact with biological targets such as enzymes and receptors. The imidazothiazole core is known to exhibit binding properties that can modulate various signaling pathways involved in disease processes. For instance, studies have suggested that derivatives of this class may inhibit kinases and other enzymes implicated in cancer progression. Additionally, the hydrochloride salt form enhances the compound's bioavailability, making it more suitable for in vivo studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and specificity of 3-(2-Methylimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride towards potential targets. Molecular docking simulations have revealed that this compound can effectively bind to proteins associated with inflammatory responses and cellular proliferation. These findings align with emerging research indicating that imidazothiazole derivatives may serve as lead compounds for developing novel therapeutics.

The synthesis of 3-(2-Methylimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride involves multi-step organic reactions, including cyclization and functional group transformations. The precise synthetic route ensures high yield and purity, which are critical for downstream applications such as pharmacokinetic studies and clinical trials. Researchers have optimized various reaction conditions to maximize the efficiency of producing this compound on a scalable basis.

Current research is focused on evaluating the therapeutic efficacy of 3-(2-Methylimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride in preclinical models. Preliminary data suggest that this compound exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Moreover, its ability to modulate enzyme activity has implications for treating neurological disorders where aberrant signaling pathways play a significant role.

The chemical stability and shelf-life of 3-(2-Methylimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride are also areas of active investigation. Studies have demonstrated that proper storage conditions can significantly enhance the longevity of this compound while maintaining its biological activity. This is particularly important for pharmaceutical applications where long-term stability ensures consistent performance across different batches.

In conclusion, 3-(2-Methylimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride (CAS No. 1187830-75-6) represents a promising candidate for further exploration in drug development. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in addressing unmet medical needs.